![molecular formula C16H16BrN3O2 B2734913 3-((3-bromopyridin-2-yl)oxy)-N-phenylpyrrolidine-1-carboxamide CAS No. 1903194-26-2](/img/structure/B2734913.png)
3-((3-bromopyridin-2-yl)oxy)-N-phenylpyrrolidine-1-carboxamide
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Overview
Description
The compound “3-((3-bromopyridin-2-yl)oxy)-N-phenylpyrrolidine-1-carboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a pyridine ring, which is a six-membered ring with one nitrogen atom . The pyridine ring is attached to the pyrrolidine ring through an oxygen atom, and there is a bromine atom on the pyridine ring . The pyrrolidine ring also has a carboxamide group attached to it, with a phenyl ring attached to the nitrogen of the carboxamide group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine and pyridine rings, as well as the bromine atom and the carboxamide group, would all contribute to its overall structure .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could make it relatively heavy and possibly reactive . The exact properties would need to be determined experimentally.Scientific Research Applications
Synthesis and Antibacterial Activity
Compounds structurally related to "3-((3-bromopyridin-2-yl)oxy)-N-phenylpyrrolidine-1-carboxamide" have been synthesized and evaluated for their antibacterial activity. For instance, pyridonecarboxylic acids and their analogs have demonstrated significant antibacterial properties, indicating the potential of related compounds in developing new antibacterial agents (Egawa et al., 1984).
Drug Discovery and Molecular Agonists
Research on similar compounds has led to the discovery of selective and orally efficacious inhibitors targeting specific kinases in the Met kinase superfamily, highlighting their potential in cancer therapy (Schroeder et al., 2009). Furthermore, novel small-molecule protease-activated receptor 2 (PAR2) agonists have been identified, offering insights into the modulation of this receptor for therapeutic purposes (Gardell et al., 2008).
Chemical Synthesis and Structural Characterization
The synthesis and characterization of related compounds provide a basis for understanding the chemical behavior and potential applications of "this compound". For example, the development of a library of pyrimidine-carboxamides via parallel solution-phase synthesis demonstrates the versatility of similar compounds in generating diverse chemical libraries for drug discovery (Črček et al., 2012).
Antimicrobial and Antifungal Activities
The antimicrobial and antifungal activities of bromopyrrole alkaloids and related compounds from marine sponges, including the identification of novel compounds with potential therapeutic applications, are notable. Such studies reveal the natural product origins of similar compounds and their potential in antimicrobial drug development (Tanaka et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(3-bromopyridin-2-yl)oxy-N-phenylpyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrN3O2/c17-14-7-4-9-18-15(14)22-13-8-10-20(11-13)16(21)19-12-5-2-1-3-6-12/h1-7,9,13H,8,10-11H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSRQAYNRHFVYON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=C(C=CC=N2)Br)C(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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